Cas no 67593-46-8 (Methyl 2-(2-chlorobenzylidene)-3-oxobutanoate)

• Product Name: Methyl 2-(2-chlorobenzylidene)-3-oxobutanoate
• CAS No: 67593-46-8
• MF: C₁₂H₁₁ClO₃
• MW: 238.666942834854
• MDL: MFCD06658526
• CID: 58606
• PubChem ID: 6509742
• Update Time: 2025-05-25

Methyl 2-(2-chlorobenzylidene)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-chlorobenzylidene)-3-oxobutanoate
• 2-(2-CHLORO-BENZYLIDENE)-3-OXO-BUTYRIC ACID METHYL ESTER
• methyl 2-[(2-chlorophenyl)methylidene]-3-oxobutanoate
• 2-Acetyl-3-(2-chlorophenyl)acrylic acid methyl ester
• MFCD06658526
• AS-31068
• methyl (2E)-2-[(2-chlorophenyl)methylidene]-3-oxobutanoate
• (E)-methyl2-(2-chlorobenzylidene)-3-oxobutanoate
• Methyl 2-(2-chlorobenzylidene)acetoaceatate
• CS-0342815
• (E)-methyl 2-(2-chlorobenzylidene)-3-oxobutanoate
• AKOS015890680
• METHYL 2-ACETYL-3-(2-CHLOROPHENYL)ACRYLATE
• 910471-57-7
• 67593-46-8
• A15747

• MDL： MFCD06658526
• Inchi： 1S/C12H11ClO3/c1-8(14)10(12(15)16-2)7-9-5-3-4-6-11(9)13/h3-7H,1-2H3/b10-7+
• InChI Key： MNMKWCPLHQYQLU-JXMROGBWSA-N
• SMILES： ClC1C=CC=CC=1/C=C(/C(=O)OC)\C(C)=O

Computed Properties

• Exact Mass: 238.04000
• Monoisotopic Mass: 238.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.241
• Boiling Point: 347.2 °C at 760 mmHg
• Flash Point: 142.6 °C
• Refractive Index: 1.564
• PSA: 43.37000
• LogP: 2.48540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on Methyl 2-(2-chlorobenzylidene)-3-oxobutanoate

Methyl 2-(2-chlorobenzylidene)-3-oxobutanoate: A Comprehensive Overview

Methyl 2-(2-chlorobenzylidene)-3-oxobutanoate, identified by the CAS number 67593-46-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has been the subject of extensive research in recent years. The molecule consists of a methyl ester group attached to a substituted butanoate backbone, with a chlorobenzylidene moiety at the alpha position. This combination gives rise to its distinctive chemical properties and potential applications.

The chemical structure of Methyl 2-(2-chlorobenzylidene)-3-oxobutanoate is characterized by a conjugated system that includes both aromatic and aliphatic components. The presence of the chloro group on the benzene ring introduces electronic effects that influence the compound's reactivity and stability. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents. Researchers have explored its role in various synthetic pathways, including aldol reactions and enolate chemistry, which are pivotal in organic synthesis.

One of the most notable aspects of this compound is its synthesis methodology. Traditionally, it has been synthesized through a condensation reaction involving methyl acetoacetate and p-chlorobenzaldehyde. However, recent advancements have introduced more efficient routes, such as microwave-assisted synthesis and catalytic methods, which enhance yield and purity. These innovations are particularly relevant in the context of green chemistry, where minimizing environmental impact is a priority.

The application of Methyl 2-(2-chlorobenzylidene)-3-oxobutanoate extends beyond traditional organic synthesis. It has been investigated for its potential in drug design, particularly in the development of anti-inflammatory and anticancer agents. Studies conducted in vitro have demonstrated its ability to inhibit certain enzymes associated with inflammation and cellular proliferation. These findings underscore its potential as a lead compound for therapeutic development.

In addition to its pharmacological applications, this compound has also been explored in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

Recent research has also focused on the environmental fate and toxicity of Methyl 2-(2-chlorobenzylidene)-3-oxobutanoate. Understanding its degradation pathways under various environmental conditions is crucial for assessing its ecological impact. Studies indicate that it undergoes microbial degradation under aerobic conditions, though further research is needed to fully characterize its environmental behavior.

In conclusion, Methyl 2-(2-chlorobenzylidene)-3-oxobutanoate (CAS No. 67593-46-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its structure, reactivity, and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.